N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)propionamide

• IUPAC Name: N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C15H14N2O3S/c1-3-14(18)17-15-16-11(8-21-15)13-7-9-6-10(19-2)4-5-12(9)20-13/h4-8H,3H2,1-2H3,(H,16,17,18)
• InChI Key: WNOXPQYGHKRJGR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NC(=CS1)C2=CC3=C(O2)C=CC(=C3)OC
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)propionamide, also known as MBFTP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. The compound has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Synthesis and Characterization

The compound N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)propionamide, belonging to a broader class of compounds with varying substituents and core structures, has been synthesized and characterized for various applications in scientific research. These compounds are studied for their potential antibacterial, antifungal, anti-inflammatory, analgesic, and antiproliferative activities. For instance, novel thiazolidine-2,4-dione carboxamide and amino acid derivatives, including those with methoxybenzofuran components, have shown weak to moderate antibacterial and antifungal activities (Rakia Abd Alhameed et al., 2019). Similarly, compounds with methoxyphenylthiazole-2-amine derivatives have been designed as acetylcholinesterase inhibitors, showing potential for therapeutic applications in diseases like Alzheimer's (Xiao-Zhong Zhang et al., 2019).

Antimicrobial and Antifungal Activities

A series of compounds, including those related to the structure of N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)propionamide, have been synthesized and tested for their antimicrobial and antifungal properties. These studies reveal the potential of such compounds in treating infections and diseases caused by bacteria and fungi. For example, new types of 2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized, showing significant antibacterial and antifungal activities, highlighting the potential of these compounds in medical applications (M. Helal et al., 2013).

Anti-inflammatory and Analgesic Agents

Compounds derived from benzofuran and thiazole cores have been synthesized to explore their anti-inflammatory and analgesic potentials. These studies indicate the promising role of such compounds in developing new treatments for inflammation and pain management. Novel benzodifuranyl, 1,3,5-triazines, and oxadiazepines derived from visnaginone and khellinone have shown significant anti-inflammatory and analgesic activities, supporting their potential therapeutic applications (A. Abu‐Hashem et al., 2020).

Antiproliferative and Cytotoxicity Studies

The research on N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)propionamide related compounds extends into antiproliferative and cytotoxicity studies, aiming at cancer therapy. The synthesis and evaluation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including those with methoxybenzofuran components, have been conducted to assess their cytotoxic activity against cancer cells, indicating their potential as anticancer agents (Ashraf S. Hassan et al., 2014).